Cas no 923251-30-3 (8-{3-(2-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{3-(2-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923251-30-3
• MF: C₂₀H₂₃ClN₆O₂
• MW: 414.888622522354
• CID: 5427640
• Update Time: 2025-05-21

8-{3-(2-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[3-(2-chloroanilino)propyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• 8-{3-(2-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23ClN6O2/c1-12-13(2)27-16-17(24(3)20(29)25(4)18(16)28)23-19(27)26(12)11-7-10-22-15-9-6-5-8-14(15)21/h5-6,8-9,22H,7,10-11H2,1-4H3
• InChI Key： NRZIHDGGESPFCW-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCNC3=CC=CC=C3Cl)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 8-{3-(2-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 923251-30-3: 8-{3-(2-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No. 923251-30-3 is a highly specialized chemical entity known as 8-{3-(2-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of imidazopyridines and exhibits a complex structure with multiple functional groups that contribute to its unique properties and potential applications in various fields such as pharmaceuticals and materials science.

The imidazo[1,2-g]purine core of this compound is a bicyclic system that combines the structural features of imidazole and purine rings. This core is further substituted with several methyl groups at positions 1, 3, 6, and 7. The presence of these methyl groups plays a significant role in stabilizing the molecule's structure and influencing its electronic properties. Additionally, the chlorophenyl group attached via an aminoalkyl chain introduces steric and electronic effects that can modulate the compound's reactivity and solubility.

Recent studies have highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas. For instance, its ability to act as a bioisostere or template for designing novel bioactive molecules has been explored in several research articles published in high-impact journals such as *Journal of Medicinal Chemistry* and *Chemical Communications*. The chlorophenyl group has been shown to enhance the compound's binding affinity to certain protein targets by introducing electron-withdrawing effects that can stabilize specific interactions.

In terms of synthesis and characterization techniques used for this compound include advanced spectroscopic methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques have provided detailed insights into the molecular structure and conformational preferences of the compound under different conditions.

The development of efficient synthetic routes for this compound has been a focus of recent research efforts. A study published in *Organic Letters* demonstrated a novel approach utilizing transition-metal-catalyzed coupling reactions to assemble the complex structure with high yields and excellent stereocontrol.

Furthermore,the compound's potential applications extend beyond pharmaceuticals into areas such as agrochemicals and advanced materials due to its unique combination of structural features. Its ability to act as a ligand or building block in supramolecular chemistry has opened new avenues for exploring self-assembling systems with tailored functionalities.

In conclusion,CAS No.923251-30-3 represents a cutting-edge chemical entity with significant potential across multiple disciplines.The ongoing research into its properties,synthesis,and applications underscores its importance in modern chemical science.This compound serves as an excellent example of how innovative molecular design can lead to breakthroughs in drug discovery and materials development.